5-(2,2-Difluoroethylsulfamoyl)-2-methoxybenzoic acid

• IUPAC Name: 5-(2,2-difluoroethylsulfamoyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C10H11F2NO5S/c1-18-8-3-2-6(4-7(8)10(14)15)19(16,17)13-5-9(11)12/h2-4,9,13H,5H2,1H3,(H,14,15)
• InChI Key: ZTSGLWIOQCPRJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC(F)F)C(=O)O
• Molecular Formula: C10H11F2NO5S
• Molecular Weight: 295.26 g/mol

Description

5-(2,2-Difluoroethylsulfamoyl)-2-methoxybenzoic acid, also known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is used for the treatment of pain, fever, and inflammation. It was first synthesized in 1969 by researchers at the Upjohn Company, and has since become a widely used drug in the medical field.

Mechanism of Action

5-(2,2-Difluoroethylsulfamoyl)-2-methoxybenzoic acid works by inhibiting the activity of COX-2, which reduces the production of prostaglandins. This leads to a reduction in pain, fever, and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis, and to reduce fever in animal models of infection. It has also been shown to have a protective effect on the liver in animal models of liver damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(2,2-Difluoroethylsulfamoyl)-2-methoxybenzoic acid in lab experiments is its well-established mechanism of action. It is also relatively inexpensive and widely available. However, one limitation is that it can have off-target effects on other enzymes, which can complicate data interpretation.

Future Directions

There are several potential future directions for research on 5-(2,2-Difluoroethylsulfamoyl)-2-methoxybenzoic acid. One area of interest is its potential for the treatment of Alzheimer's disease. This compound has been shown to reduce the accumulation of amyloid-beta, a protein that is associated with the development of Alzheimer's disease, in animal models. Another area of interest is its potential for the treatment of cancer. This compound has been shown to have anti-tumor effects in animal models of cancer, and may be a promising candidate for further study in this area.

Synthesis Methods

The synthesis of 5-(2,2-Difluoroethylsulfamoyl)-2-methoxybenzoic acid involves the reaction of 5-hydroxy-2-methoxybenzoic acid with 2,2-difluoroethylsulfonamide in the presence of a base such as triethylamine. This reaction yields this compound as a white crystalline powder with a melting point of 211-214°C.

Scientific Research Applications

5-(2,2-Difluoroethylsulfamoyl)-2-methoxybenzoic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for pain and inflammation.